![molecular formula C21H21Cl2NO3 B1613986 3,4-Dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone CAS No. 898756-57-5](/img/structure/B1613986.png)
3,4-Dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
Overview
Description
The compound “3,4-Dichloro-2’-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone” is a chemical compound with the molecular formula C21H21Cl2NO3 . Its IUPAC name is (3,4-dichlorophenyl)[3-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl]methanone .
Molecular Structure Analysis
The molecular structure of this compound includes a benzophenone core, which is substituted with two chlorine atoms and a 1,4-dioxa-8-azaspiro[4.5]decyl)methyl group . The exact mass of the molecule is 405.0898489 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 406.3 g/mol . It has a computed XLogP3-AA value of 4.3, suggesting it has moderate lipophilicity . It has 0 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has 4 rotatable bonds . The topological polar surface area is 38.8 Ų .Scientific Research Applications
3,4-Dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone has been studied extensively in the laboratory for its potential therapeutic properties. It has been found to possess a range of biochemical and physiological effects. In particular, it has been studied for its anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been studied for its potential use in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, it has been studied for its potential use in treating diabetes, obesity, and cardiovascular disease.
Mechanism of Action
The mechanism of action of 3,4-dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is not fully understood. However, it is believed to act by modulating the activity of a number of enzymes and proteins involved in inflammation, cancer, and oxidative stress. In particular, it has been found to inhibit the production of pro-inflammatory cytokines and to induce the production of anti-inflammatory cytokines. Additionally, it has been found to inhibit the growth of cancer cells and to induce apoptosis.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. Additionally, it has been found to possess neuroprotective and cardioprotective effects. Furthermore, it has been found to possess anti-diabetic and anti-obesity effects.
Advantages and Limitations for Lab Experiments
The use of 3,4-dichloro-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is relatively stable. Additionally, it is non-toxic and has been found to possess a range of therapeutic properties. However, one of the main limitations is that its mechanism of action is not fully understood. Additionally, it is not yet clear whether it is safe for long-term use in humans.
Future Directions
For research include elucidating the mechanism of action of this compound, further investigating its potential therapeutic properties, and exploring its potential use in humans. Additionally, further research is needed to determine the safety and efficacy of this compound for long-term use in humans. Additionally, further research is needed to develop improved synthesis methods for this compound. Finally, further research is needed to explore the potential applications of this compound in other areas such as agriculture and industry.
properties
IUPAC Name |
(3,4-dichlorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21Cl2NO3/c22-18-6-5-15(13-19(18)23)20(25)17-4-2-1-3-16(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMVQKRFXSCBYMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)CC3=CC=CC=C3C(=O)C4=CC(=C(C=C4)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21Cl2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50643784 |
Source
|
| Record name | (3,4-Dichlorophenyl){2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50643784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898756-57-5 |
Source
|
| Record name | (3,4-Dichlorophenyl){2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50643784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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